molecular formula C15H24N2O3Si B8399184 5,6-Dimethoxy-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole

5,6-Dimethoxy-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole

Cat. No.: B8399184
M. Wt: 308.45 g/mol
InChI Key: BHODWGFFMYADAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dimethoxy-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole is a useful research compound. Its molecular formula is C15H24N2O3Si and its molecular weight is 308.45 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H24N2O3Si

Molecular Weight

308.45 g/mol

IUPAC Name

2-[(5,6-dimethoxyindazol-2-yl)methoxy]ethyl-trimethylsilane

InChI

InChI=1S/C15H24N2O3Si/c1-18-14-8-12-10-17(11-20-6-7-21(3,4)5)16-13(12)9-15(14)19-2/h8-10H,6-7,11H2,1-5H3

InChI Key

BHODWGFFMYADAJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=CN(N=C2C=C1OC)COCC[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared in a similar manner as described by G. Luo et al., J. Org. Chem. 2006, 71, 5392-5395: To a solution of 5,6-dimethoxyindazole [7746-30-7] (356 mg, 2.00 mmol) in THF (20 mL) was added dicyclohexylmethylamine (0.51 mL, 2.40 mmol) followed by SEM-Cl (0.43 mL, 2.40 mmol). The mixture was stirred at RT for 24 h, followed by dilution with EtOAc and quench with 1N aqueous NaOH solution. The layers were separated and the organic layer was washed with water and brine, then dried (Phase separator) and evaporated. The residue was purified by flash column chromatography on silica gel (c-hexane/EtOAc 4:1 to 1:1) to separate from the regioisomer 5,6-dimethoxy-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole and to provide the title compound. TLC, Rf (c-hexane/EtOAc 1:1)=0.37; MS (LC/MS): 309 [M+H; tR (HPLC conditions k): 3.70 min.
Quantity
356 mg
Type
reactant
Reaction Step One
Quantity
0.51 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.43 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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